Cas no 2227827-29-2 (tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate
• CAS No: 2227827-29-2
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 5870445
• PubChem ID: 165677120
• Update Time: 2025-10-29

tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate
• 2227827-29-2
• EN300-1883438
• tert-butyl N-[(3S)-3-aminobutyl]-N-(propan-2-yl)carbamate

• Inchi： 1S/C12H26N2O2/c1-9(2)14(8-7-10(3)13)11(15)16-12(4,5)6/h9-10H,7-8,13H2,1-6H3/t10-/m0/s1
• InChI Key： LFXDANTWFYUTRQ-JTQLQIEISA-N
• SMILES： O(C(N(C(C)C)CC[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.199428076g/mol
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate

Research Brief on tert-Butyl N-(3S)-3-Aminobutyl-N-(propan-2-yl)carbamate (CAS: 2227827-29-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate (CAS: 2227827-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and isopropyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The stereochemistry at the 3S position is critical for its biological activity, making it a valuable scaffold for enantioselective synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate as a key precursor for the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The compound's structural flexibility allowed for the introduction of diverse pharmacophores, leading to derivatives with sub-nanomolar inhibitory activity. Molecular docking simulations revealed that the (3S)-configuration optimally aligns with the protease's active site, reducing off-target effects. These findings underscore its role in addressing drug resistance challenges in antiviral therapy.

Further investigations into its mechanism of action, as detailed in Bioorganic & Medicinal Chemistry Letters, demonstrate its utility in modulating neurodegenerative pathways. Derivatives of this carbamate exhibited selective inhibition of γ-secretase, a target for Alzheimer’s disease therapeutics. The tert-butyl group was found to enhance blood-brain barrier permeability, while the carbamate linkage improved metabolic stability. These properties position it as a promising candidate for central nervous system (CNS)-targeted drug development.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have streamlined the production of tert-butyl N-(3S)-3-aminobutyl-N-(propan-2-yl)carbamate. A 2024 ACS Catalysis report describes a palladium-catalyzed enantioselective amination protocol achieving >99% ee under mild conditions. This methodological breakthrough addresses previous scalability limitations, enabling kilogram-scale production for preclinical studies. Regulatory filings now list this compound in several Investigational New Drug (IND) applications, reflecting its growing industrial relevance.

Ongoing clinical trials (e.g., NCT05512392) are evaluating carbamate-derived therapeutics incorporating this scaffold for oncology indications. Preliminary data suggest synergistic effects with immune checkpoint inhibitors, potentially expanding its applications to combination therapies. However, challenges remain in optimizing pharmacokinetic profiles, particularly regarding hepatic clearance rates. Future research directions include structural modifications to mitigate CYP450-mediated metabolism while retaining target engagement.